A facile, safe, and scalable method for fabricating electrically conductive-reduced graphene oxide (rGO) e-fabric using a plasma-assisted coating process has been demonstrated. A wearable sensor based on rGO e-fabric was fabricated and used to detect and distinguish deadly chemical warfare agents (CWAs). The rGO e-fabric-based CWA sensor exhibited consistent responses upon repeated exposure to chemicals, including dimethyl methylphosphonate (DMMP) and soman (GD), which is a nerve agent. A difference in responses of the sensor toward GD and DMMP was observed. Theoretical studies further confirmed the potential of the as-prepared device as an e-fabric sensor for the detection of nerve agents. This novel functional e-fabric holds promise for future applications of wearable chemical agent sensors in smart personal protective suits.

This paper studies the vibration analysis of the viscoelastic nanobeams reinforced with functionally graded carbon nanotubes (FG-CNTs), considering the thickness stretching effect subjected to magneto-hygro-thermo loading based on a novel higher-order shear deformation theory. It is assumed that the nanosize structure is resting on Kerr’s elastic foundation. The effective material properties of FG-CNTs are changed through the thickness direction based on five diverse distributions of CNTs. All of the effective material properties of the nanobeam are temperature-dependent. Nonlocal strain gradient theory is applied to consider the size effect. A higher-order shear deformation beam theory is utilized to consider the shear impacts. Three kinds of relations are employed to study the effects of the hygro-thermo loading comprehensively on the frequency of the nanobeams. An analytical solution technique is utilized to solve the nonlocal governing equations achieved from Hamilton’s principle for several boundary conditions. The influences of size effect parameters, elastic foundation factors, distributions of CNTs, hygrothermal environment, and viscoelastic parameter on the frequency of nanobeams are investigated.

Structural health monitoring (SHM) methods are essential to guarantee the safety and integrity of composite structures, which are extensively utilized in aerospace, automobile, marine, and infrastructure industry. The deterioration of composite structures is primarily caused by operational and environmental variability. To address this issue, artificial intelligence (AI) techniques are being integrated into the SHM systems to enhance the performance of composite structures via digital transformation and big data analysis. Therefore, the present article aims to provide a critical review of AI models, including machine learning, deep learning, and transfer learning, to preserve and sustain composite structures throughout their life. The article covers the complete SHM process for composite structures, including sensing technologies, data-preprocessing, feature extraction, and decision-making process. Thus, the health monitoring of composites is presented in consideration of modern AI techniques, accompanied by the identification of current challenges and potential future research directions.

In this study, high-purity cellulose nanofibrils (CNFs) were environmentally friendly extracted from natural bamboo. Physical, chemical, and mechanical treatments were comprehensively investigated, and then ensembled to effectively and efficiently remove lignin and hemicellulose with low energy from raw bamboo fibers, which combine microwave liquefaction, hydrogen peroxide-acetic acid delignification, alkaline treatment, and along with acid hydrolysis. This was able to allow for the extraction of CNFs. Compositional analysis, Fourier-transform infrared spectroscopy, X-ray diffraction, X-ray photoelectron spectroscopy, and thermogravimetric analysis were performed to investigate and confirm the successful removal of undesirable lignin and hemicellulose. The resultant cellulose fibers were then subjected to a mechanical treatment to obtain the cellulose nanofibrils. It was found that the obtained CNFs have an average diameter of 13 nm with a cellulose purity of 94.52%. Without any further surface modification, the incorporation of bamboo-based CNFs into natural rubber (NR) exhibits significant improvement in their mechanical properties including modulus (~66.67%), tensile strength (~120.83%), toughness (~139.34%), and elongation at break (~31.41%). Interestingly, there is no compromise between tensile strength and elongation at break for the nanocomposites. DMA results also showed that both storage and loss moduli were dramatically enhanced over those of neat NR in their glassy region, which is typically unusual. This study can show, if optimized for material extraction, the great promise to the potential use of natural materials to develop environmentally friendly composites with multi-functionality in a variety of real-world engineering structural applications.

Low fracture toughness is the Achilles heel of many polymers for practical application, particularly for long-term and special applications such as medical implants and critical part design. The toughening of polymers is a complicated process, and the toughening mechanisms in many composite systems have not yet been fully understood. Machine learning (ML) has emerged as a promising tool for modeling various complex systems in the field of materials science. In this respect, ML appears to be an effective, affordable, and accurate technique in the modeling of the toughening process. This review article provides an overview of the recent ML-based approach for analyzing toughening effects in rigid particulate-filled polymer composites. The results summarized here would contribute to further possibilities for researchers to explore emerging trends for designing toughing and high-performance polymers.

Thermoplastic composite materials are typically used as feedstock filaments in material extrusion-based 3D printing. Understanding the mechanism of stress transfer at the filler/matrix interface in a composite filament helps in improving its properties. In this work, ABS/reduced graphene oxide (rGO) composite has been prepared by the solution mixing method, and 3D printable filaments are made by single screw extrusion. At filler loading of 0.2 wt. %, tensile strength of the composite filament is increased by ~40 % compared to the neat ABS filament. To understand the mechanism of stress transfer , a multi-scale mathematical model is presented. At the microscale, interface stress transfer is studied by using two-dimensional finite element (FE) analysis. The filler dimensions required for FE analysis are estimated using XRD and Raman analysis of rGO. In the present case, the filament making process yields filler dimensions comparable to the critical length, hence providing better stress transfer. The macroscopic strength of nanocomposite is estimated by using rule of mixtures. The better interface stress transfer and extrusion-induced filler orientation increases the filament strength. T.

Carbon fiber/epoxy tow prepreg is an intermediate material for filament winding, consisting of fibers pre-impregnated with a matrix resin in a specific ratio. This study predicted the long-term viscoelastic properties of tow prepreg using DMA and TTSP. Typically, DMA involves applying a wound or laminated flat specimen, but a strand specimen was attempted to predict the characteristics of tow prepreg. The long-term viscoelastic properties were storage modulus, creep compliance, and relaxation modulus. Three test modes were performed in DMA to obtain each result. Smoothly overlapped master curves were obtained in all results. From the master curves, the viscoelastic properties of the material were predicted for 1 year, 10 years, and more extended periods. For 10 years, it was estimated that the storage modulus, creep compliance, and relaxation modulus changed by 7%, 132%, and 48%, respectively. When tests are conducted, considering future design variables, such as temperature, humidity, and out time, the results can be utilized to predict the long-term performance of tow prepreg and optimize composite manufacturing processes.

The mechanical property of the thin-ply composite are improved, which has more uniform microstructure and fewer manufacturing defects compared with the standard ply composite. Based on the micromechanics theory, an RVE analysis method is proposed considering the interlaminar resin region in this paper. The influence of the interlaminar resin region on the RVE model of thin-ply composites is studied. The initiation and propagation of cracks are discussed in the thin-ply laminate under transverse tensile, and the in-situ transverse strength of 90° ply is predicted with different thicknesses. The results show that considering the interlaminar resin region has a great influence on the in-situ strength prediction results. Reducing the ply thickness can change the fracture mechanism and improve the transverse in-situ strength of the material.

The use of graphene sheets as a reinforcing agent in polymeric nanocomposites is increasing owing to their exceptional mechanical and thermal properties. Herein, graphene oxide (GO) is used as the reinforcing material in natural rubber (NR)/GO elastomeric nanocomposites to enhance the mechanical and thermomechanical properties of the composites. NR/GO composites of different compositions were prepared through consecutive melt-mixing and two-roll mixing processes. Mechanical, thermomechanical, and thermal stability studies of the prepared composites were carried out in accordance with ASTM standards. The incorporation of only 5 wt.% GO in the NR elastomer led to a 72–76% improvement in the tensile strength of the NR/GO composites. Simultaneously, the viscoelastic properties, namely storage modulus (E ′), loss modulus (E ′′), and glass transition temperature (Tg) of the composites improved, and thermal decomposition of the composites decreased because of excellent interaction between the polymeric networks of the elastomers and the GO sheets.

Ultra-light composites are produced through the spread tow technology. The success of spread tow fabrics lies in their unique woven structure. By interlacing widespread thin flat tapes, instead of regular (and thicker) yarns, more straight fibers and thinner plies are obtained which leads to improvements in the mechanical performance in terms of both stiffness and strength. The available numerical studies on spread tow fabric composites are based on the approximation to equivalent thin ply laminates, where the key observations are dedicated to a delayed or suppressed microcracking. This paper helps to investigate the limitations of considering thin-ply spread tow composites as equivalent laminates, as well as to bring more understanding on how the tow thickness affect the sequence of failure mechanisms. As an aid to these investigations, a parameterized mesoscale model has been developed that preserves the complex geometry of the woven structure and can analyze the tow thickness effect down to 35 µm. By applying shifted periodic boundary conditions through the thickness, the effect of periodic layer shifting is also analyzed without having to discretize and model more than one layer of the composite.